(6-Nitro-1,3-benzodioxol-5-yl)hydrazine
Overview
Description
“(6-Nitro-1,3-benzodioxol-5-yl)hydrazine” is a chemical compound with the molecular formula C7H7N3O4 . It has an average mass of 197.148 Da and a monoisotopic mass of 197.043655 Da .
Physical And Chemical Properties Analysis
“(6-Nitro-1,3-benzodioxol-5-yl)hydrazine” is a solid at room temperature . It should be stored in a dark place and kept sealed in dry conditions .
Scientific Research Applications
Organic Synthesis and Functionalization
The compound serves as a versatile building block for organic synthesis:
- Functionalization via TDAE Methodology : Researchers have functionalized (6-Nitro-1,3-benzodioxol-5-yl)hydrazine using tetrakis(dimethylamino)ethylene (TDAE). For instance:
Photodegradable Protecting Groups
- Biological Studies : Researchers have used (6-Nitro-1,3-benzodioxol-5-yl)hydrazine as a photodegradable protecting group in biological systems. Upon light exposure, the protective group can be removed, allowing for controlled release of functional moieties .
Chemical Reagents and Intermediates
- Carbonochloridate Derivative : The compound has been used as a precursor for synthesizing other compounds. For example, 1-(6-nitrobenzo[d][1,3]dioxol-5-yl)ethyl carbonochloridate serves as an intermediate in organic synthesis .
Materials Science and Photonic Applications
- Optical Properties : The benzodioxole moiety contributes to the compound’s optical properties. Researchers have explored its potential in photonic devices and sensors .
Safety and Hazards
“(6-Nitro-1,3-benzodioxol-5-yl)hydrazine” may be harmful if swallowed (H302), may cause skin irritation (H315), may cause serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Future Directions
Mechanism of Action
Target of Action
Related compounds, such as 1-benzo[1,3]dioxol-5-yl-indoles, have been shown to exhibit anticancer activity against various cancer cell lines .
Mode of Action
Related compounds have been shown to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Biochemical Pathways
Related compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Action Environment
It is generally recommended to store similar compounds in a dark place, sealed in dry conditions, at room temperature .
properties
IUPAC Name |
(6-nitro-1,3-benzodioxol-5-yl)hydrazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O4/c8-9-4-1-6-7(14-3-13-6)2-5(4)10(11)12/h1-2,9H,3,8H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEBPQOLOKZLPQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)NN)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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